Cas no 189331-46-2 (Methyl 3-ethylthiophene-2-carboxylate)

Methyl 3-ethylthiophene-2-carboxylate structure
189331-46-2 structure
Product Name:Methyl 3-ethylthiophene-2-carboxylate
CAS No:189331-46-2
MF:C8H10O2S
MW:170.228801250458
CID:1382948
PubChem ID:18735164
Update Time:2025-04-20

Methyl 3-ethylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-ethylthiophene-2-carboxylate
    • AmbkkkkK524
    • SureCN8630249
    • CTK4E0105
    • AG-E-38240
    • KB-83377
    • SCHEMBL8630249
    • 3-ethyl-2-thiophenecarboxylic acid methyl ester
    • DB-065686
    • 189331-46-2
    • DTXSID60595886
    • AKOS010648495
    • IWTHVCISEKEOIS-UHFFFAOYSA-N
    • METHYL3-ETHYLTHIOPHENE-2-CARBOXYLATE
    • Inchi: 1S/C8H10O2S/c1-3-6-4-5-11-7(6)8(9)10-2/h4-5H,3H2,1-2H3
    • InChI Key: IWTHVCISEKEOIS-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)OC)CC

Computed Properties

  • Exact Mass: 170.04015073g/mol
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.5Ų
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